Cas no 2763930-79-4 (tert-butyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate)

• Product Name: tert-butyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate
• CAS No: 2763930-79-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5561584
• PubChem ID: 165998727
• Update Time: 2025-10-28

tert-butyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-31486116
• 2763930-79-4
• tert-butyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate
• tert-butyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)9-6-8-4-5-13-7-10(8)14-9/h6,13-14H,4-5,7H2,1-3H3
• InChI Key： KQBPABQHRBQSIT-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2CCNCC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.1Ų

Additional information on tert-butyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate

tert-butyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate: A Comprehensive Overview

tert-butyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate is a versatile organic compound with the CAS number 2763930-79-4. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a pyrrolopyridine core with a tert-butyl ester group attached at the 2-position. Its structure is characterized by a fused bicyclic system, which contributes to its stability and reactivity in various chemical reactions.

The synthesis of tert-butyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate typically involves multi-step organic reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyrrolopyridine ring system. These methods not only improve yield but also reduce reaction times compared to traditional approaches.

One of the most promising applications of this compound lies in its use as a building block for drug discovery. The pyrrolopyridine moiety is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. Recent studies have demonstrated that derivatives of tert-butyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate exhibit potent activity against cancer cells by modulating key signaling pathways. This makes them strong candidates for further development into anticancer therapeutics.

In addition to its pharmaceutical applications, tert-butyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate has shown potential in materials science. Its rigid bicyclic structure makes it an ideal candidate for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's ability to form stable charge transport layers has been validated through advanced characterization techniques such as X-ray diffraction and photoluminescence spectroscopy.

The development of tert-butyl 1H,4H,5H